Cas no 61899-20-5 (3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-)

3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]- structure
61899-20-5 structure
Product Name:3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-
CAS No:61899-20-5
MF:C12H15NO
MW:189.253603219986
CID:463504
PubChem ID:60800750
Update Time:2025-04-19

3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-ol, 4-[4-(dimethylamino)phenyl]-
    • 4-[4-(dimethylamino)phenyl]but-3-yn-1-ol
    • 61899-20-5
    • DTXSID30734028
    • 4-(4-Dimethylamino-phenyl)-but-3-yn-1-ol
    • Inchi: 1S/C12H15NO/c1-13(2)12-8-6-11(7-9-12)5-3-4-10-14/h6-9,14H,4,10H2,1-2H3
    • InChI Key: IHOWLJXQRLIENZ-UHFFFAOYSA-N
    • SMILES: OCCC#CC1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 189.11545
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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